Cas no 1004-36-0 (2,6-Dimethyl-4H-pyran-4-one)

• Product Name: 2,6-Dimethyl-4H-pyran-4-one
• CAS No: 1004-36-0
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00006579
• CID: 40509
• PubChem ID: 13862
• Update Time: 2025-04-18

2,6-Dimethyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4H-pyran-4-one
• 2,6-Dimethyl-4H-pyran-4-one~2,6-Dimethyl-gamma-pyrone
• 2,6-Dimethyl-4-pyrone
• 2,6-Dimethyl-γ-pyrone
• 2,6-Dimethyl-gamma-pyrone
• 2,6-Dimethyl-pyran-4-one
• 2,6-dimethylpyran-4-one
• 2,6-dimethyl-
• AURORA KA-6632
• 2,6-Dimethyl-4H-pyra
• 2,6-DIMETHYL-G-PYRONE
• 2,6-Dimethyl-4-pyranone
• 2,6-DiMethylgaMapyraone
• Diisobutylcarbinol-13C4
• gamma-2,6-Dimethylpyrone
• 4H-PYRAN-4-ONE, 2,6-DIMETHYL-
• 2,6-Dimethyl-.gamma.-pyrone
• V2D262MF0L
• VSYFZULSKMFUJJ-UHFFFAOYSA-N
• 4H-Pyran-4-one,6-dimethyl-
• WLN: T6O DVJ B1 F1
• PubChem18806
• FT-0610694
• 2,6-Dimethyl-gamma-pyrone, 99%
• CHEMBL223295
• 2,6-dimethyl-4H-pyran-4o-one
• DIMETHYL-4-PYRONE, 2,6-
• AC-24427
• AM20070646
• A-pyrone
• D0794
• Q27291448
• UNII-V2D262MF0L
• NSC-8735
• 5-17-09-00410 (Beilstein Handbook Reference)
• CS-W011185
• EN300-20155
• DTXSID6074415
• SCHEMBL9586
• DS-11861
• SY011155
• 2,6-Dimethyl-I(3)-pyron
• NSC-48105
• EINECS 213-719-1
• Z104477080
• CCRIS 3601
• .gamma.-2,6-Dimethylpyrone
• AKOS000120477
• 1004-36-0
• NSC 48105
• NSC48105
• HY-W010469
• NS00015537
• 2,6-dimethyl 4-pyrone
• P16521
• A22622
• InChI=1/C7H8O2/c1-5-3-7(8)4-6(2)9-5/h3-4H,1-2H
• MFCD00006579
• BRN 0107418
• F1244-0115
• NSC8735
• 2,6-Dimethyl-4H-pyran-4one
• AI3-05951
• W-108963
• 2,6-Dimethyl- gamma -pyrone
• NSC 8735
• BDBM50195868
• SB66380
• 4-Pyrone, 2,6-dimethyl-
• STK328106
• DTXCID0032526
• 213-719-1

• MDL： MFCD00006579
• Inchi： 1S/C7H8O2/c1-5-3-7(8)4-6(2)9-5/h3-4H,1-2H3
• InChI Key： VSYFZULSKMFUJJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C=C1C)=O
• BRN： 0107418

Computed Properties

• Exact Mass: 124.05200
• Monoisotopic Mass: 124.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.9953
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 248-250 °C(lit.)
• Flash Point: 248-250°C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 30.21000
• LogP: 1.25660
• Solubility: Not determined

2,6-Dimethyl-4H-pyran-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37
• RTECS：UQ0780000
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R22
• Safety Term：S36/37